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Compound of Interest

Compound Name: 2,4,5-Trinitrophenol

Cat. No.: B12656829

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4,5-trinitrophenol, a lesser-
known isomer of the widely recognized explosive and chemical intermediate, 2,4,6-
trinitrophenol (picric acid). Due to the directing effects of the hydroxyl group in direct phenol
nitration, which strongly favors substitution at the ortho and para positions (2, 4, and 6), the
synthesis of 2,4,5-trinitrophenol requires a more nuanced, multi-step approach. This guide
outlines a plausible synthetic pathway based on established chemical principles and provides a
framework for its characterization and potential biological significance.

Synthesis of 2,4,5-Trinitrophenol: A Proposed
Pathway

Direct nitration of phenol or even 2,4-dinitrophenol does not yield the 2,4,5-isomer. Therefore, a
multi-step synthesis commencing from a precursor with the desired 1,2,4,5-substitution pattern
is necessary. The following pathway is proposed based on literature for related transformations.
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The proposed four-step synthesis starts with 1,2,4-trichlorobenzene.
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Step 1: Nitration

[1,2,4-Trich|orobenzene]
l HNO3 / H2SO0a

1,2,4-TrichIoro-5-nitrobenzene]

Step 2: Reduction

[1,2,4-TrichIoro-5-nitrobenzene]

l Fe / H20
[2,4,5—Trich|oroani|ine]

Step 3: Diazotization & Hydrolysis

[2,4,5-Trich|oroani|ine]

NaNO2z / H2S0a4
(0-8 °C)

[Diazonium Salt Intermediate)

H20/A
(Sandmeyer-type)

[2,4,5-Trich|orophenoD

Step 4: Nitrative Substitution (Proposed)

[2,4,5-Trich|orophenoD

Fuming HNOs / H2SOa4
(Harsh Conditions)

[2,4,5-TrinitrophenoD

Synthesized Product

Purification
(Recrystallization)
Chromatography
(TLC / HPLC for Purity)

Mass Spectrometry
(Confirm Molecular Weight)

FT-IR Spectroscopy
(Functional Groups)

NMR Spectroscopy
(*H, 13C for Structure)

Thermal Analysis
(DSC for Melting Point)

Confirmed Structure:
2,4,5-Trinitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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